1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane

• CAS No.: 61283-90-7
• Molecular Formula: C13H27NO3Si
• Molecular Weight: 273.44 g/mol
• IUPAC Name: 1-ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane
• InChI: InChI=1S/C13H27NO3Si/c1-4-15-18-11-5-8-14(9-6-12(2)16-18)10-7-13(3)17-18/h12-13H,4-11H2,1-3H3
• InChI Key: AKHLWLOUTUDTBF-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si]12CCCN(CCC(O1)C)CCC(O2)C

Description

1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane is a complex organic compound with a unique bicyclic structure. It contains elements such as carbon, hydrogen, nitrogen, oxygen, and silicon, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

The synthesis of 1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane typically involves multiple steps, including the formation of the bicyclic core and the introduction of functional groups. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane undergoes various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups, altering the compound’s reactivity and properties.

Reduction: This process can remove oxygen or add hydrogen, modifying the compound’s structure and functionality.

Substitution: Common reagents for substitution reactions include halogens and organometallic compounds, leading to the formation of new derivatives.

Scientific Research Applications

1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a valuable tool for probing biological systems and developing new biomolecules.

Industry: It is utilized in the production of advanced materials and specialty chemicals

Mechanism of Action

The mechanism by which 1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the compound’s reactivity and stability, influencing its behavior in various chemical and biological systems .

Comparison with Similar Compounds

1-Ethoxy-3,9-dimethyl-2,10-dioxa-6-aza-1-silabicyclo[4.4.3]tridecane can be compared to other similar compounds, such as:

2,10-Dioxa-6-aza-1-silabicyclo[4.4.3]tridecane: This compound shares a similar bicyclic structure but differs in its functional groups and reactivity.

3,3-Dimethyl-6-oxa-3-silabicyclo[3.1.0]hexane: Another related compound with a different ring system and chemical properties.

The uniqueness of this compound lies in its specific combination of functional groups and its ability to participate in a wide range of chemical reactions, making it a valuable compound in various fields of research and industry.